1-(2-ethylbutanoyl)-4-(2-phenylethyl)piperazine

• IUPAC Name: 2-ethyl-1-[4-(2-phenylethyl)piperazin-1-yl]butan-1-one
• InChI: InChI=1S/C18H28N2O/c1-3-17(4-2)18(21)20-14-12-19(13-15-20)11-10-16-8-6-5-7-9-16/h5-9,17H,3-4,10-15H2,1-2H3
• InChI Key: QCLSWBRIGBMZBU-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)N1CCN(CC1)CCC2=CC=CC=C2
• Molecular Formula: C18H28N2O
• Molecular Weight: 288.4 g/mol

Description

1-(2-ethylbutanoyl)-4-(2-phenylethyl)piperazine, commonly known as EBPEP, is a piperazine derivative that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, neuroscience, and pharmacology. EBPEP has a unique chemical structure that makes it a promising candidate for drug development and research. In

Mechanism of Action

The mechanism of action of EBPEP is not fully understood, but it is believed to interact with dopamine and serotonin receptors. EBPEP has been shown to increase the release of dopamine and serotonin in the brain, which may contribute to its antidepressant and anxiolytic effects. Additionally, EBPEP has been shown to bind to the 5-HT2A receptor, which is involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
EBPEP has been shown to have several biochemical and physiological effects. In animal studies, EBPEP has been shown to increase locomotor activity, reduce anxiety-like behavior, and improve learning and memory. Additionally, EBPEP has been shown to increase the release of dopamine and serotonin in the brain, which may contribute to its antidepressant and anxiolytic effects.

Advantages and Limitations for Lab Experiments

EBPEP has several advantages for lab experiments. It has a unique chemical structure that makes it a promising candidate for drug development and research. Additionally, it has been shown to have several biochemical and physiological effects, which make it a useful tool for studying the mechanisms of depression, anxiety, and cognition. However, there are also limitations to using EBPEP in lab experiments. It has a relatively short half-life, which may make it difficult to study its long-term effects. Additionally, its effects may vary depending on the dose and administration route.

Future Directions

There are several future directions for EBPEP research. One area of interest is the development of EBPEP as a drug delivery system. EBPEP has been shown to have high affinity for dopamine and serotonin receptors, which may make it a useful tool for delivering drugs to these receptors. Additionally, further studies are needed to fully understand the mechanisms of action of EBPEP and its effects on dopamine and serotonin receptors. Finally, there is a need for more studies to evaluate the safety and efficacy of EBPEP in animal models and humans.
Conclusion:
In conclusion, 1-(2-ethylbutanoyl)-4-(2-phenylethyl)piperazine, or EBPEP, is a promising compound with potential applications in medicinal chemistry, neuroscience, and pharmacology. The synthesis method for EBPEP involves the reaction between 2-phenylethylamine and 2-ethylbutanoyl chloride. EBPEP has been shown to have several biochemical and physiological effects, including increasing the release of dopamine and serotonin in the brain. While there are limitations to using EBPEP in lab experiments, there are also several future directions for research, including the development of EBPEP as a drug delivery system and further studies to evaluate its safety and efficacy.

Synthesis Methods

The synthesis of EBPEP is a multi-step process that involves the reaction between 2-phenylethylamine and 2-ethylbutanoyl chloride in the presence of a base such as sodium hydroxide. The reaction results in the formation of 1-(2-ethylbutanoyl)-4-(2-phenylethyl)piperazine. The purity of the final product can be improved by recrystallization and column chromatography.

Scientific Research Applications

EBPEP has been the focus of several scientific studies due to its potential applications in various fields. In medicinal chemistry, EBPEP has been investigated for its potential use as an antidepressant, anxiolytic, and antipsychotic agent. In neuroscience, EBPEP has been studied for its effects on dopamine and serotonin receptors, which are involved in the regulation of mood, behavior, and cognition. In pharmacology, EBPEP has been evaluated for its potential as a drug delivery system and as a tool for drug discovery.